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Compound of Interest

Compound Name: 4-Cyclohexylcyclohexanone
CAS No.: 92-68-2
Cat. No.: B1606340

Get Quote

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Compound: 4-Cyclohexylcyclohexanone (CAS: 92-68-2)

Abstract

4-Cyclohexylcyclohexanone is a bicyclic, non-aromatic ketone utilized extensively as a
synthetic intermediate in drug discovery and as a specialized flavor and fragrance agent. Due
to its unique physicochemical properties—specifically its near-room-temperature melting point
and high lipophilicity—standard laboratory handling procedures are often insufficient. This
whitepaper provides an authoritative, in-depth guide to the safety, handling, and synthesis of 4-
Cyclohexylcyclohexanone, grounded in mechanistic reasoning and self-validating
experimental protocols.

Physicochemical Profiling and Structural
Implications
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Understanding the physical properties of 4-Cyclohexylcyclohexanone is critical for designing
effective storage and handling protocols. The compound's high lipophilicity and specific phase-

transition temperatures dictate its behavior in both biological systems and synthetic workflows
1.

The following table summarizes its quantitative data alongside the mechanistic implications for
laboratory handling:
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Property Value

Mechanistic Implication for
Handling & Safety

CAS Number 92-68-2

Unique identifier for accurate
Safety Data Sheet (SDS)

retrieval.

Molecular Weight 180.29 g/mol

Moderate molecular weight;
sufficiently volatile to pose
inhalation risks if heated to

decomposition.

Melting Point 29.2 °C

Critical: Melts just above
standard room temperature.
The compound frequently
transitions between solid and
liquid states, causing vapor
expansion and pressure build-

up in sealed containers.

Boiling Point 70-72 °C (at 0.1 Torr)

High boiling point at standard
pressure. Purification via
distillation requires a high-
vacuum setup to prevent

thermal degradation.

Density ~0.984 g/cm3

Slightly less dense than water.
During aqueous workups, it will
partition into the upper organic
layer, complicating phase

separations if emulsions form.

XLogP3 3.7

Highly lipophilic. Rapidly
absorbs through lipid bilayers
and standard latex gloves,

necessitating advanced PPE.

Toxicological Profile & Hazard Mitigation
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As a Senior Application Scientist, it is imperative to move beyond simply reading hazard codes
and instead understand the biological causality behind them.

Toxicity and Environmental Impact: 4-Cyclohexylcyclohexanone is classified under the
Globally Harmonized System (GHS) with the hazard statement H411: Toxic to aquatic life with
long lasting effects2. Its high XLogP3 value (3.7) indicates that it easily bioaccumulates in
aquatic organisms by partitioning into their fatty tissues.

Dermal and Inhalation Risks: While only mildly toxic by ingestion, the compound emits acrid
smoke and irritating vapors when heated to decomposition. Due to its lipophilicity, standard
nitrile gloves offer limited breakthrough times during prolonged exposure.

Mitigation Strategy:

o PPE: Utilize heavy-duty fluoroelastomer (e.g., Viton) or double-layered nitrile gloves when
handling concentrated stock solutions.

o Storage: Store at 2-8 °C under an inert argon atmosphere. This prevents the auto-oxidation
of the alpha-carbon (a common degradation pathway for ketones) and mitigates the pressure
build-up caused by its 29.2 °C phase-cycling.

Experimental Workflow: Synthesis & Isolation

The following protocol details the synthesis of 4-Cyclohexylcyclohexanone via the oxidation
of 4-cyclohexylcyclohexanol. This method is adapted from established literature utilizing Jones
reagent or similar oxidant systems 3. The protocol is designed as a self-validating system,
ensuring the researcher can visually and chemically confirm success at each step.

Step-by-Step Methodology: Oxidation of 4-
Cyclohexylcyclohexanol

Step 1: Preparation of the Oxidant (Jones Reagent)

o Action: Dissolve 26.7 g of Chromium(VI) oxide (CrOs) in 23 mL of concentrated sulfuric acid
(H2S0a4), then dilute with water to a final volume of 100 mL.
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o Causality: The highly acidic environment is required to generate the active chromic acid
species (H2CrOa4), which is the true oxidizing agent.

Step 2: Substrate Dissolution and Temperature Control

e Action: Dissolve 10 mmol of 4-cyclohexylcyclohexanol in 20 mL of HPLC-grade acetone in a
round-bottom flask. Submerge the flask in an ice-water bath to maintain 0 °C.

o Causality: Acetone serves a dual purpose: it acts as a solvent and as a sacrificial reductant
that prevents the over-oxidation of the product. The 0 °C bath controls the highly exothermic
nature of the oxidation.

Step 3: Titration and Self-Validating Reaction Monitoring
» Action: Add the Jones reagent dropwise via an addition funnel.

o Self-Validation: The reaction mixture will immediately turn from the bright orange of Cr(VI) to
the opaque green of Cr(lIl). Continue addition until a faint, persistent orange tint remains in
the solution. This color shift acts as an internal, visual indicator that all the alcohol substrate
has been consumed.

Step 4: Quenching and Phase Separation

e Action: Add 2 mL of isopropyl alcohol to quench any unreacted oxidant (the solution will turn
completely green). Dilute with 50 mL of water and extract with diethyl ether (3 x 30 mL).

o Causality: Isopropyl alcohol is readily oxidized to acetone, safely neutralizing the toxic Cr(VI)
to Cr(lll) before disposal.

Step 5: Analytical Validation and Purification

o Action: Wash the combined organic layers with saturated NaHCOs to neutralize residual
acid, dry over anhydrous MgSQa, and concentrate under reduced pressure.

» Self-Validation: Monitor the crude product via Thin Layer Chromatography (TLC) using a 9:1
Hexanes:Ethyl Acetate system. The disappearance of the starting material (lower Rf) and the
appearance of the ketone (higher Rf) validates the conversion. Because the ketone is UV-
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inactive, visualize the plate using a phosphomolybdic acid (PMA) stain, which will reveal the
product as a dark blue spot upon heating.

« Purification: Purify via vacuum distillation, collecting the fraction boiling at 70-72 °C at 0.1
Torr 4.

Safety & Decontamination Workflow

In the event of a spill, the physical state of 4-Cyclohexylcyclohexanone (solid vs. liquid)
dictates the response. The following logical relationship diagram outlines the mandatory
decontamination pathway.
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Figure 1: Emergency response and decontamination workflow for 4-
Cyclohexylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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